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Compound of Interest |

8-Methoxypyrene-1,3,6-trisulfonic
Compound Name:
acid trisodium salt

CAS No.: 82962-86-5

Cat. No.: B149443
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A Definitive Analysis for Fluorescence Applications
Executive Summary

MPTS (8-Methoxypyrene-1,3,6-trisulfonic acid, typically trisodium salt) is a water-soluble,
"superpolar” pyrene derivative utilized primarily as a pH-independent fluorescent reference.
Structurally, it is the methoxy-analog of the widely used pH indicator HPTS (Pyranine).

While HPTS undergoes Excited-State Proton Transfer (ESPT) to shift its emission from blue to
green in aqueous environments, MPTS is "locked" in its methoxy form. This chemical
modification blocks ESPT, resulting in a stable, intense blue fluorescence that mirrors the
protonated state of HPTS but remains unaffected by pH fluctuations. This unique property
makes MPTS the gold standard for normalization in ratiometric sensing, fluid dynamics, and
guenching assays.

Chemical Identity & Disambiguation

Before analyzing spectra, it is critical to distinguish the fluorophore from other chemical
acronyms used in drug development.
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Property

Description

Chemical Name

8-Methoxypyrene-1,3,6-trisulfonic acid

(Trisodium salt)

Common Acronym

MPTS (or MPTS-Na

)
CAS Number 82962-86-5
Molecular Weight ~538.41 g/mol (Trisodium salt)
High (> 100 mM in H
Solubility

O) due to three sulfonate groups.[1]

Disambiguation

NOT (3-Mercaptopropyl)trimethoxysilane (a
silane linker often abbreviated as MPTMS or

MPTS in surface chemistry).[2]

Spectral Characteristics

MPTS exhibits a narrow Stokes shift and strong absorption in the violet region, making it

compatible with 405 nm laser lines common in flow cytometry and confocal microscopy.

Key Spectral Data
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Parameter

Value (Aqueous Buffer)

Notes

Excitation Max (

Strong absorption in the

404 nm ] )
) violet/UV region.
Emission Max (
431 nm Distinct blue fluorescence.
)
) Relatively small; requires steep
Stokes Shift ~27 nm

cut-off filters.

Extinction Coefficient (

~22,000 - 24,000 M

At 404 nm. High brightness.

) cm
Quantum Yield ( Very efficient radiator in
>0.90 _
) aqueous solution.
o Fluorescence intensity is
pH Sensitivity None

stable across pH 4-10.

The "Blocked" ESPT Mechanism

To understand the MPTS spectrum, one must understand what is absent.
o HPTS Behavior: Upon excitation at 405 nm, the protonated hydroxyl group (

) becomes highly acidic (

). In water, it rapidly transfers a proton to the solvent (ESPT), forming the deprotonated
species (

) which emits green light (511 nm).

o MPTS Behavior: The methoxy group (

) cannot deprotonate. Therefore, the excited state relaxes purely through radiative decay
from the locally excited (LE) state, resulting in blue emission (431 nm) identical to the
"blocked" protonated form of HPTS.
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Mechanistic Pathway Diagram

The following diagram illustrates the divergence in photophysics between the pH-sensor HPTS
and the reference probe MPTS.
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Figure 1: Comparative photophysics of HPTS and MPTS. Note the "Fast ESPT" pathway in
HPTS that is structurally blocked in MPTS, forcing blue emission.

Experimental Protocols
Stock Solution Preparation

MPTS is highly hygroscopic. Precise concentration determination requires spectrophotometry
rather than gravimetry alone.

e Weighing: Dissolve ~5 mg of MPTS trisodium salt in 10 mL of ultrapure water (Milli-Q).
« Verification: Dilute a small aliquot (e.g., 1:100) into phosphate-buffered saline (PBS).
o Quantification: Measure Absorbance (A) at 404 nm.

o Calculate concentration using Beer-Lambert Law:
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o Use

e Storage: Store at 4°C in the dark. Stable for >6 months.

Spectral Measurement Workflow

To obtain accurate spectra without inner-filter effects (self-quenching):
 Dilution: Prepare a working solution of 1-5 uM MPTS in your target buffer.

o Note: Avoid concentrations >50 uM to prevent re-absorption artifacts due to the small
Stokes shift.

» Excitation Scan:
o Set Emission Monochromator: 460 nm (tail of emission).
o Scan Excitation: 300 nm to 440 nm.
o Result: Peak should appear at 404 nm.

e Emission Scan:

o Set Excitation Monochromator: 380 nm (slightly blue-shifted to minimize scatter) or 404
nm (if rejection filters are excellent).

o Scan Emission: 415 nm to 600 nm.

o Result: Peak should appear at 431 nm.

Ratiometric Reference Setup

When using MPTS as a volume/concentration reference for a pH-sensitive dye (like
Fluorescein or HPTS):

e Dual Channel Setup:
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o Channel 1 (pH Signal): Ex 488 nm / Em 520 nm (Target Dye).

o Channel 2 (Reference): Ex 405 nm / Em 430-450 nm (MPTYS).

» Data Processing:

o This ratio cancels out variations in dye concentration, path length, and illumination
intensity.

Troubleshooting & Artifacts

Issue Cause Corrective Action

o ] Check purity via HPLC. MPTS
Contamination with HPTS

Green Emission Tail ) should have negligible
(hydrolysis of methoxy group). o
emission >500 nm.

MPTS is "superpolar" (3
negative charges). It binds
strongly to cationic surfactants
Signal Drop Cationic Quenchers. (e.g., CTAB) or peptides,
causing quenching. Use this
as an assay feature, or avoid

cationic additives.

If the excitation peak flattens
Inner Filter Effect Concentration too high. or emission red-shifts, dilute
the sample below OD 0.1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Excitation and Emission Spectra of
MPTS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b149443#excitation-and-emission-spectra-of-mpts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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